Cas no 2439-00-1 (Benzeneacetic acid,2,3,6-trichloro-, sodium salt (1:1))

• Product Name: Benzeneacetic acid,2,3,6-trichloro-, sodium salt (1:1)
• CAS No: 2439-00-1
• MF: C₈H₄Cl₃NaO₂
• MW: 261.464930534363
• CID: 251254
• PubChem ID: 23691996
• Update Time: 2025-04-19

Benzeneacetic acid,2,3,6-trichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,3,6-trichloro-, sodium salt (1:1)
• sodium,2-(2,3,6-trichlorophenyl)acetate
• 2,3,6-Trichlorophenylacetic acid sodium salt
• Benzeneacetic acid, 2,3,6-trichloro-, sodium salt
• Caswell No. 882C
• Chlorfenac-sodium
• Chlorfenac-sodium [ISO]
• CP M-673-A
• EPA Pesticide Chemical Code 082602
• Fenac sodium salt
• HRS 211
• Sodium 2,3,6-trichlorobenzeneacetate
• Sodium 2,3,6-trichlorophenylacetate
• Sodium chlorfenac
• CHEBI:142833
• SCHEMBL143949
• Z5HX5BO6XP
• Benzeneacetic acid, 2,3,6-trichloro-, sodium salt (1:1)
• 2,3,6-TRICHLOROPHENYLACETIC ACID, SODIUM SALT
• sodium (2,3,6-trichlorophenyl)acetate
• DTXSID4041319
• 2,3,6-Trichlorobenzeneacetic acid sodium salt
• 2439-00-1
• UNII-Z5HX5BO6XP
• NS00082775
• Chlorfenac sodium
• EINECS 219-454-8
• Q27295027

• Inchi： 1S/C8H5Cl3O2.Na/c9-5-1-2-6(10)8(11)4(5)3-7(12)13;/h1-2H,3H2,(H,12,13);/q;+1/p-1
• InChI Key： YPWJVPXHSDMPQB-UHFFFAOYSA-M
• SMILES： ClC1C(=CC=C(C=1CC(=O)[O-])Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 259.91762
• Monoisotopic Mass: 237.935513
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.568
• Melting Point: 161 DEG C
• Boiling Point: 353.5°Cat760mmHg
• Flash Point: 167.6°C
• PSA: 40.13